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Cat. No.: B580820

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenuron-d5, an isotopically labeled form of the herbicide Fenuron, serves as a critical internal
standard for analytical and research applications. Its unique deuterated structure allows for
precise quantification in complex matrices, making it an invaluable tool in environmental
monitoring, metabolic studies, and agricultural research. This technical guide provides a
comprehensive overview of the chemical structure, properties, and analytical applications of
Fenuron-d5, complete with detailed experimental methodologies and visualizations to support
advanced research endeavors.

Chemical Structure and Properties

Fenuron-d5 is a phenylurea herbicide in which the five hydrogen atoms on the phenyl ring
have been replaced with deuterium. This isotopic substitution results in a molecule with a
higher molecular weight than its non-labeled counterpart, Fenuron, which is essential for its use
in mass spectrometry-based analytical methods.

Table 1: Chemical Identifiers and Properties of Fenuron-d5
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Property Value Reference
Chemical Name 1,1-dimethyl-3-(phenyl-d5)urea  N/A
Synonyms N,N-Dimethyl-N'-(phenyl- o
2,3,4,5,6-d5)urea

CAS Number 1219802-06-8 [1]
Molecular Formula CoH7DsN20 N/A
Molecular Weight 169.24 g/mol [1]
Appearance Solid N/A
Isotopic Enrichment >98 atom % D N/A

Table 2: Physicochemical Properties of Fenuron (Unlabeled)

Note: Extensive physicochemical data for Fenuron-d5 is not readily available. The properties

of the unlabeled Fenuron provide a close approximation.

Property Value Reference
Molecular Weight 164.20 g/mol [2]
Melting Point 133-134 °C N/A

Water Solubility

3.85¢g/Lat25°C

[2]

Stability

Stable under neutral pH;
hydrolyzes in acidic and basic

media

[2]

Experimental Protocols
Synthesis of Fenuron-d5

The synthesis of Fenuron-d5 can be adapted from general methods for the preparation of

phenylurea herbicides, particularly from patented methods for deuterated analogs. The
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following protocol is a representative method based on the reaction of a deuterated aniline
precursor with a dimethylcarbamoyl chloride.

Obijective: To synthesize Fenuron-d5 via the reaction of aniline-d5 with dimethylcarbamoyl
chloride.

Materials:

e Aniline-d5

o Dimethylcarbamoyl chloride

o Triethylamine (or another suitable base)

e Anhydrous diethyl ether (or other suitable aprotic solvent)

e Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

o Standard laboratory glassware and magnetic stirrer

e Rotary evaporator

e Thin Layer Chromatography (TLC) apparatus

o Column chromatography setup (if necessary for purification)

Methodology:

e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a nitrogen inlet, dissolve aniline-d5 (1.0 eq) and triethylamine
(1.2 eq) in anhydrous diethyl ether under a nitrogen atmosphere.

» Addition of Reagent: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of
dimethylcarbamoyl chloride (1.1 eq) in anhydrous diethyl ether to the stirred reaction mixture
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via the dropping funnel over a period of 30 minutes.

o Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 12-18 hours. Monitor the progress of the reaction by TLC.

o Workup: Quench the reaction by the slow addition of water. Transfer the mixture to a
separatory funnel and wash sequentially with saturated sodium bicarbonate solution and
brine.

« |solation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure using a rotary evaporator to yield the crude product.

« Purification: Purify the crude Fenuron-d5 by recrystallization from a suitable solvent system
(e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel if
necessary.

o Characterization: Confirm the structure and purity of the final product using techniques such
as Nuclear Magnetic Resonance (*H-NMR, 3C-NMR, 2H-NMR), Mass Spectrometry (MS),
and High-Performance Liquid Chromatography (HPLC).

Analytical Workflow for Quantification of Fenuron in
Environmental Samples using Fenuron-d5

Fenuron-d5 is primarily used as an internal standard for the quantification of Fenuron in
various matrices. The following workflow outlines a typical procedure for the analysis of water
samples.

Objective: To quantify the concentration of Fenuron in a water sample using liquid
chromatography-tandem mass spectrometry (LC-MS/MS) with Fenuron-d5 as an internal
standard.

Materials:
o Water sample

¢ Fenuron-d5 internal standard solution of known concentration
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e Methanol (HPLC grade)
o Acetonitrile (HPLC grade)
e Formic acid (LC-MS grade)
o Solid-phase extraction (SPE) cartridges (e.g., C18)
e LC-MS/MS system with an electrospray ionization (ESI) source
¢ Analytical column (e.g., C18 reversed-phase)
Methodology:
e Sample Preparation:
o Filter the water sample through a 0.45 um filter to remove particulate matter.

o Spike a known volume of the filtered water sample with a precise amount of the Fenuron-
d5 internal standard solution.

e Solid-Phase Extraction (SPE):

[¢]

Condition the SPE cartridge with methanol followed by deionized water.

[¢]

Load the spiked water sample onto the conditioned SPE cartridge.

[e]

Wash the cartridge with deionized water to remove interfering substances.

o

Elute the analyte (Fenuron) and the internal standard (Fenuron-d5) with a suitable
organic solvent, such as acetonitrile or methanol.

e Sample Analysis by LC-MS/MS.:

o Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the
residue in a small volume of the mobile phase.

o Inject an aliquot of the reconstituted sample into the LC-MS/MS system.
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o Perform chromatographic separation on a C18 column using a gradient elution with a
mobile phase consisting of water and acetonitrile (both containing 0.1% formic acid).

o Detect and quantify Fenuron and Fenuron-d5 using the mass spectrometer in Multiple
Reaction Monitoring (MRM) mode. Select specific precursor-to-product ion transitions for
both analytes.

e Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of Fenuron to the peak
area of Fenuron-d5 against the concentration of Fenuron standards.

o Calculate the concentration of Fenuron in the original water sample using the calibration
curve and the known concentration of the added Fenuron-d>5 internal standard.

Visualizations
Logical Relationship of Phenylurea Herbicide Synthesis

The synthesis of phenylurea herbicides, including Fenuron-d5, generally follows a convergent
synthetic strategy. The core urea linkage is formed by the reaction of an isocyanate with an
amine.

Caption: General synthetic pathways to Fenuron-d5.

Experimental Workflow for Herbicide Analysis

The analytical workflow for quantifying herbicides like Fenuron in environmental samples using
an isotopically labeled internal standard involves several key steps from sample collection to
data analysis.

Caption: Standard workflow for Fenuron analysis using Fenuron-d5.

Mode of Action: Inhibition of Photosystem li

While not a signaling pathway in the traditional sense of intracellular signal transduction, the
mechanism of action for Fenuron and other phenylurea herbicides is a well-characterized
biochemical pathway. These herbicides inhibit photosynthesis by blocking the electron
transport chain in Photosystem Il (PSII).
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Caption: Inhibition of electron transport in Photosystem Il by Fenuron.

Conclusion

Fenuron-d5 is an essential tool for the accurate and reliable quantification of the herbicide
Fenuron. Its well-defined chemical properties and predictable behavior make it an ideal internal
standard for sophisticated analytical methodologies. The experimental protocols and workflows
detailed in this guide provide a solid foundation for researchers and scientists to incorporate
Fenuron-d5 into their studies, ensuring high-quality data in environmental and agricultural
research. The understanding of its mode of action further contextualizes its environmental
relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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